![molecular formula C21H24N6O2 B2522723 2-{[1-(1H-1,2,3-benzotriazole-5-carbonyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one CAS No. 2198993-52-9](/img/structure/B2522723.png)
2-{[1-(1H-1,2,3-benzotriazole-5-carbonyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[1-(1H-1,2,3-benzotriazole-5-carbonyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.463. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Applications
Antimicrobial Activity : A study conducted by Vankadari et al. (2013) synthesized a series of compounds related to the structure , which demonstrated significant antibacterial activity against several strains, including Escherichia coli, and showed moderate antifungal activity against Candida albicans. The antimicrobial efficacy of these compounds was further supported by molecular docking studies, indicating a good correlation with experimental inhibitory potencies (Vankadari et al., 2013).
Antifungal Activity : Another study focusing on the synthesis and evaluation of related compounds highlighted their potential as antimicrobial and antifungal agents. These compounds, specifically those incorporating benzotriazole units, exhibited notable antifungal activity against various fungal strains, suggesting their applicability in developing new antifungal drugs (Khabnadideh et al., 2012).
Applications in Drug Development
Novel Therapeutic Agents : Research by Mamedov et al. (2022) on compounds integrating benzimidazol-2-yl and quinoxalines with piperidine, piperazine, and morpholine moieties showed promising activity against a range of cancer lines. These findings suggest the potential of such compounds, including those related to the query compound, in the development of novel anticancer agents. Particularly, compounds with N-methylpiperazine substituents exhibited high selectivity and potency against human lung adenocarcinoma cells, underscoring the therapeutic potential of these chemical frameworks (Mamedov et al., 2022).
Drug Design and Synthesis : The study by Patel et al. (2012) involved the synthesis of thiazolidinone derivatives, showcasing the versatility of compounds incorporating elements like benzotriazole in drug design. These derivatives demonstrated antimicrobial activity, indicating the utility of the base compound's structure in crafting molecules with potential therapeutic applications (Patel et al., 2012).
Properties
IUPAC Name |
2-[[1-(2H-benzotriazole-5-carbonyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O2/c28-20-12-15-3-1-2-4-17(15)24-27(20)13-14-7-9-26(10-8-14)21(29)16-5-6-18-19(11-16)23-25-22-18/h5-6,11-12,14H,1-4,7-10,13H2,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZTSGYPOTWLRSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN(C(=O)C=C2C1)CC3CCN(CC3)C(=O)C4=CC5=NNN=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.